Cas no 878428-61-6 (1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 878428-61-6
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 5555630
• PubChem ID: 4750108
• Update Time: 2025-10-30

1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 878428-61-6
• F3118-0084
• AKOS016307481
• 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
• 3-(3-methoxyphenyl)-1-(4-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• VU0509508-1
• AKOS000678199
• 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

• Inchi： 1S/C19H20N2O5S/c1-25-15-8-6-13(7-9-15)20-17-11-27(23,24)12-18(17)21(19(20)22)14-4-3-5-16(10-14)26-2/h3-10,17-18H,11-12H2,1-2H3
• InChI Key： XLZSILFVGCCMMV-UHFFFAOYSA-N
• SMILES： S1(CC2C(C1)N(C1C=CC=C(C=1)OC)C(N2C1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 388.10929292g/mol
• Monoisotopic Mass: 388.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.5Ų

Additional information on 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Introduction to 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione (CAS No. 878428-61-6)

1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione, also known by its CAS number 878428-61-6, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, including the presence of methoxyphenyl groups and a hexahydro-thienoimidazole core. These structural elements contribute to its biological activity and potential therapeutic applications.

The methoxyphenyl groups in this compound are particularly noteworthy due to their ability to modulate the compound's interactions with biological targets. Methoxy groups are known to enhance the lipophilicity and stability of molecules, which can improve their bioavailability and pharmacokinetic properties. The presence of these groups in 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione suggests that it may have favorable properties for drug development.

The hexahydro-thienoimidazole core is another key structural feature of this compound. Thienoimidazoles are a class of heterocyclic compounds that have been extensively studied for their diverse biological activities. They are known to exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of the thienoimidazole ring in 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione may confer unique biological activities that are distinct from other thienoimidazoles.

Recent research has focused on the potential therapeutic applications of 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus. This suggests that it may have potential as an antiviral agent in the future.

The anticancer properties of 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione have also been explored. Research has shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for the development of new anticancer drugs.

From a synthetic perspective, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione can be synthesized using a variety of methods. One common approach involves the condensation of methoxybenzaldehyde with appropriate reagents to form the thienoimidazole core. The subsequent steps involve functional group manipulations to introduce the methoxyphenyl substituents and complete the synthesis of the target molecule.

The physicochemical properties of 1-(3-methoxyphenyl)-3-(4-methoxypheynl)-hexahydro-HH-lambda6-thieno[3A]-imidazole-ZSS-trione have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180°C to 182°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations.

In conclusion, 1-(3-methoxypheynl)-ZS-methoxypheynl-hexahydro-HH-lambdaZ-thieno[Z,A]-imidazole-ZSS-trione (CAS No. 878428-ZS-Z) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry.